Cas no 133761-64-5 ((-)-Dioxibrassinin)

• Product Name: (-)-Dioxibrassinin
• CAS No: 133761-64-5
• MF: C₁₁H₁₂N₂O₂S₂
• MW: 268.355179786682
• CID: 2011523
• PubChem ID: 11807698
• Update Time: 2025-04-21

(-)-Dioxibrassinin Chemical and Physical Properties

Names and Identifiers

• (-)-Dioxibrassinin
• dioxibrassinin
• SCHEMBL16377153
• methyl N-[(3-hydroxy-2-oxo-1H-indol-3-yl)methyl]carbamodithioate
• N-[(3-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)methyl](methylsulfanyl)carbothioamide
• CHEBI:173897
• dioxy-brassinin
• 133761-64-5
• DTXSID501317182

• Inchi： 1S/C11H12N2O2S2/c1-17-10(16)12-6-11(15)7-4-2-3-5-8(7)13-9(11)14/h2-5,15H,6H2,1H3,(H,12,16)(H,13,14)
• InChI Key： DXLDPLVGKCAHPY-UHFFFAOYSA-N
• SMILES： S(C)C(NCC1(C(NC2C=CC=CC1=2)=O)O)=S

Computed Properties

• Exact Mass: 268.03401998g/mol
• Monoisotopic Mass: 268.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Beta amino acids and derivatives